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Compound of Interest

Compound Name: 2-Hydroxyimipramine

Cat. No.: B023145 Get Quote

For immediate release – Researchers, scientists, and drug development professionals handling

2-hydroxyimipramine must adhere to strict disposal protocols to ensure laboratory safety and

environmental protection. This document provides essential, step-by-step guidance for the

proper disposal of 2-hydroxyimipramine and associated contaminated materials, in alignment

with hazardous waste regulations.

2-Hydroxyimipramine, a metabolite of the tricyclic antidepressant imipramine, is classified as

a harmful chemical compound.[1] Improper disposal can pose risks to human health and the

environment. Therefore, it must be managed as a hazardous pharmaceutical waste in

accordance with the Resource Conservation and Recovery Act (RCRA) and other applicable

federal, state, and local regulations.[2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including chemical-resistant gloves, safety goggles or a face shield,

and a lab coat.[2] All handling of 2-hydroxyimipramine waste should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation. In

case of a spill, immediately contain the material to prevent it from spreading, and follow your

institution's established spill cleanup procedures for hazardous chemicals.

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:
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All materials contaminated with 2-hydroxyimipramine must be treated as hazardous waste.

This includes, but is not limited to:

Unused or expired 2-hydroxyimipramine solid compound or solutions.

Contaminated labware (e.g., vials, beakers, pipette tips).

Contaminated PPE (e.g., gloves, disposable lab coats).

Spill cleanup materials.

Do not mix 2-hydroxyimipramine waste with other waste streams unless explicitly permitted

by your institution's hazardous waste management plan.

2. Waste Collection and Containment:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The container

must be compatible with the chemical properties of 2-hydroxyimipramine.

The container must be kept securely closed at all times, except when adding waste.

Label the container with the words "Hazardous Waste," the full chemical name "2-
Hydroxyimipramine," and any other information required by your institution's Environmental

Health and Safety (EHS) department.

3. Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area

(SAA) that is under the control of the laboratory personnel.

The storage area should be secure, well-ventilated, and away from incompatible materials.

Ensure that the waste is stored in a manner that prevents spills and leaks, utilizing

secondary containment where necessary.

4. Final Disposal:
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Arrange for the collection and disposal of the 2-hydroxyimipramine waste through your

institution's licensed hazardous waste contractor.

Never dispose of 2-hydroxyimipramine down the drain or in the regular trash.[2] This

practice is illegal and environmentally harmful.

The recommended method for the final disposal of pharmaceutical waste is high-

temperature incineration at a permitted hazardous waste facility.[2]

Quantitative Data Summary
The following table summarizes key hazard information for compounds related to 2-
hydroxyimipramine, highlighting the need for cautious handling and disposal.

Hazard Data Value Species

Oral LD50 (Imipramine HCl) 305 mg/kg Rat

Oral LD50 (Imipramine HCl) 275 mg/kg Mouse

Hazard Statements H302 (Harmful if swallowed) N/A

Data for Imipramine Hydrochloride, a closely related compound, is provided for reference.[2]

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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